Cas no 1087798-32-0 (2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate
• CAS No: 1087798-32-0
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• MDL: MFCD11099864
• CID: 4570829
• Update Time: 2025-06-08

2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(4-Methyl-3-nitrophenyl)carbamate
• Carbamic acid, N-(4-methyl-3-nitrophenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate

• MDL： MFCD11099864
• Inchi： 1S/C10H9F3N2O4/c1-6-2-3-7(4-8(6)15(17)18)14-9(16)19-5-10(11,12)13/h2-4H,5H2,1H3,(H,14,16)
• InChI Key： VXLCTEVJRXVGFO-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(C)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate (CAS No. 1087798-32-0) and Its Applications in Modern Chemical Biology

2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087798-32-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a trifluoroethyl group and a nitro-substituted aromatic ring in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of bioactive molecules.

The trifluoroethyl moiety is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of molecules, a crucial factor in drug design. This feature is often leveraged to improve the pharmacokinetic profiles of therapeutic agents. In contrast, the 4-methyl-3-nitrophenyl group introduces a region of electron-withdrawing nitro functionality, which can influence electronic properties and interactions with biological targets. The combination of these structural elements makes 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential applications of this compound. Studies have demonstrated that the nitro group can be selectively reduced to an amine, opening up possibilities for further derivatization into more complex structures. This reactivity is particularly relevant in the development of novel pharmaceuticals where precise functionalization is essential.

The pharmaceutical industry has shown increasing interest in carbamates due to their broad spectrum of biological activities. For instance, carbamate-based compounds have been investigated for their potential as kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The incorporation of a trifluoroethyl group into such molecules can modulate binding affinity and selectivity, potentially leading to more effective drugs with reduced side effects.

Moreover, the agrochemical sector has also benefited from the use of carbamates as active ingredients in pesticides and herbicides. The stability provided by the trifluoroethyl group ensures that these compounds remain active under environmental stressors, enhancing their efficacy. Additionally, the nitro group can serve as a handle for further chemical modifications, allowing for tailored formulations that address specific pest resistance issues.

In academic research, 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate has been employed as a building block in synthetic organic chemistry. Its unique reactivity profile makes it suitable for constructing more complex heterocyclic systems, which are prevalent in many bioactive natural products and synthetic drugs. Researchers have utilized this compound to develop novel methodologies for introducing trifluoromethyl groups into target molecules—a modification that is highly sought after in drug discovery due to its ability to improve metabolic stability and binding affinity.

One particularly intriguing application lies in its use as an intermediate in the synthesis of fluorinated amino acid analogs. These analogs have been explored as probes to study enzyme mechanisms and as potential therapeutics themselves. The ability to incorporate fluorine atoms at specific positions within biologically relevant molecules has revolutionized drug design, and compounds like 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate play a pivotal role in this endeavor.

The development of new synthetic routes for this compound has also been a focus of recent research. Catalytic methods have been reported that allow for efficient preparation under mild conditions, reducing waste and improving scalability. Such advancements are essential for translating laboratory discoveries into industrial processes capable of producing kilograms or even tons of material for large-scale applications.

Another area where this compound has found utility is in materials science. Fluorinated carbamates exhibit interesting physical properties that make them suitable for use as additives or monomers in polymer synthesis. These materials often exhibit enhanced thermal stability and chemical resistance, which are desirable traits in high-performance applications such as aerospace or electronics.

The environmental impact of using fluorinated compounds has also been carefully considered. While fluorine atoms can contribute to improved material performance, their persistence in the environment raises concerns about long-term ecological effects. Therefore, researchers are actively exploring greener alternatives or strategies to mitigate these impacts while retaining the beneficial properties offered by fluorinated derivatives.

In conclusion, 2,2,2-trifluoroethyl N-(4-methyl-3-nitrophenyl)carbamate (CAS No. 1087798-32-0) represents a versatile compound with broad applications across multiple disciplines. Its unique structural features enable its use as an intermediate in pharmaceutical synthesis, an agrochemical active ingredient, and a building block for advanced materials. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.